2-{[(dimethylamino)carbonyl]amino}phenyl dimethylcarbamate

• IUPAC Name: [2-(dimethylcarbamoylamino)phenyl] N,N-dimethylcarbamate
• InChI: InChI=1S/C12H17N3O3/c1-14(2)11(16)13-9-7-5-6-8-10(9)18-12(17)15(3)4/h5-8H,1-4H3,(H,13,16)
• InChI Key: GVIPTXMRMKNKMN-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(=O)NC1=CC=CC=C1OC(=O)N(C)C
• Molecular Formula: C12H17N3O3
• Molecular Weight: 251.28 g/mol

Description

2-{[(dimethylamino)carbonyl]amino}phenyl dimethylcarbamate, also known as carbaryl, is a widely used pesticide in agriculture and public health. It is a white crystalline powder that is soluble in water and organic solvents. Carbaryl is a member of the carbamate family of pesticides and is known for its broad-spectrum activity against a wide range of pests. It is used to control insects, mites, and ticks in crops, gardens, and public spaces.

Mechanism of Action

Carbaryl acts as an acetylcholinesterase inhibitor, which means it prevents the breakdown of acetylcholine, a neurotransmitter that is essential for the normal functioning of the nervous system. This leads to an accumulation of acetylcholine in the synapse, which causes overstimulation of the nervous system and ultimately leads to paralysis and death of the insect.
Biochemical and Physiological Effects
Carbaryl has been shown to have a wide range of biochemical and physiological effects on insects. It affects the nervous system, respiration, metabolism, and reproduction of insects. It can also affect the behavior and development of insects. In non-target organisms, 2-{[(dimethylamino)carbonyl]amino}phenyl dimethylcarbamate has been shown to have toxic effects on aquatic organisms, birds, and mammals.

Advantages and Limitations for Lab Experiments

Carbaryl is a widely used pesticide in laboratory experiments due to its broad-spectrum activity and low cost. It is also readily available and easy to use. However, 2-{[(dimethylamino)carbonyl]amino}phenyl dimethylcarbamate has limitations in laboratory experiments due to its potential toxicity to non-target organisms and the need for proper handling and disposal.

Future Directions

There are several future directions for research on 2-{[(dimethylamino)carbonyl]amino}phenyl dimethylcarbamate. One area of research is the development of safer and more effective pesticides that have less impact on non-target organisms. Another area of research is the investigation of the environmental fate of this compound and its potential impact on ecosystems. Additionally, there is a need for further research on the long-term effects of this compound exposure on human health.

Synthesis Methods

Carbaryl can be synthesized by reacting 2-nitrophenol with dimethylamine to form 2-nitrophenyl dimethylamine, which is then reacted with methyl isocyanate to form 2-{[(dimethylamino)carbonyl]amino}phenyl dimethylcarbamate. This process is known as the Bhopal process and is widely used for the commercial production of this compound.

Scientific Research Applications

Carbaryl has been extensively studied for its insecticidal properties and its effects on non-target organisms. It has been used in numerous scientific studies to investigate its mode of action, toxicity, and environmental fate. Carbaryl is also used as a standard reference material for the analysis of pesticides in environmental samples.